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Compound of Interest

Compound Name: 1-(3-Chlorophenyl)guanidine

Cat. No.: B1249849 Get Quote

Essential Safety and Handling of 1-(3-
Chlorophenyl)guanidine
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling 1-(3-Chlorophenyl)guanidine. The following information is

synthesized from safety data for the closely related compounds, Guanidine hydrochloride and

1-(3-Chlorophenyl)biguanide hydrochloride, to ensure the highest safety standards in the

absence of a specific Safety Data Sheet (SDS) for 1-(3-Chlorophenyl)guanidine.

Hazard Identification and Personal Protective
Equipment (PPE)
Guanidine compounds are typically harmful if swallowed or inhaled and can cause skin and

serious eye irritation.[1][2][3] It is crucial to use appropriate personal protective equipment to

minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles
Use chemical safety goggles

with side shields.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile rubber (NBR) or other

suitable chemical-resistant

gloves tested according to EN

374 are recommended.[4]

Skin and Body Protection Laboratory Coat
Wear a standard laboratory

coat to prevent skin contact.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[6]

Footwear
Closed-toe shoes, preferably

chemical-resistant.[1]

Respiratory Protection Respirator

In case of dust formation or

inadequate ventilation, use a

NIOSH/MSHA approved

respirator.[6][7]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to maintaining a safe laboratory

environment.

Handling Procedures:

Ventilation: Always handle 1-(3-Chlorophenyl)guanidine in a well-ventilated area, such as a

chemical fume hood, to minimize inhalation of dust.[2][4][5]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[4][5] Do not breathe in the dust.[4][5]

Hygiene: Wash hands thoroughly after handling the compound and before breaks or meals.

[4][5] Do not eat, drink, or smoke in the handling area.[2]
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Dust Control: Minimize dust generation and accumulation during handling.[6]

Storage Procedures:

Container: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.[6][7][8]

Incompatible Substances: Store away from strong oxidizing agents.[7][8]

Hygroscopic Nature: This compound may be hygroscopic; protect it from moisture.[6][7]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are vital.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[1][7]

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing.[1] Get medical attention

if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to hold the

eyelids open.[1] Remove contact lenses if

present and easy to do.[1][8] Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][7]

Spill and Disposal Plan
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Proper management of spills and waste is essential for environmental and personal safety.

Spill Response:

Evacuate and Ventilate: For major spills, clear the area of all personnel and ensure adequate

ventilation.[9]

Containment: Prevent the spilled material from entering drains or waterways.[4][9]

Clean-up: For minor spills, carefully sweep or vacuum up the solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[6][9] Do not use air

hoses for cleaning.[9]

Decontamination: Clean the spill area thoroughly. All cleaning materials should be collected

as hazardous waste.[10]

Disposal Plan:

Waste Segregation: Collect all 1-(3-Chlorophenyl)guanidine waste, including contaminated

materials, in a designated and clearly labeled hazardous waste container.[10]

Regulatory Compliance: Dispose of the chemical waste in accordance with all local, state,

and federal regulations.[10]

EHS Coordination: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a pickup for the hazardous waste.[10]

Workflow for Safe Handling of 1-(3-Chlorophenyl)guanidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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